Cas no 76145-60-3 (3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-)

3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)- structure
76145-60-3 structure
Product Name:3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-
CAS No:76145-60-3
MF:C19H16N2
MW:272.343744277954
CID:538285
PubChem ID:14011834
Update Time:2025-04-19

3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-
    • 3-methyl-2-(4-methylphenyl)benzo[e]benzimidazole
    • 76145-60-3
    • 3-METHYL-2-(4-METHYLPHENYL)-3H-NAPHTHO[1,2-D]IMIDAZOLE
    • DTXSID20554313
    • CHEMBL157851
    • SCHEMBL11184964
    • Inchi: 1S/C19H16N2/c1-13-7-9-15(10-8-13)19-20-18-16-6-4-3-5-14(16)11-12-17(18)21(19)2/h3-12H,1-2H3
    • InChI Key: RCOJYZKGRSQLQZ-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2C=CC(C)=CC=2)=NC2C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 272.13148
  • Monoisotopic Mass: 272.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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